Cas no 75330-75-5 (Lovastatin)

• Product Name: Lovastatin
• CAS No: 75330-75-5
• MF: C₂₄H₃₆O₅
• MW: 404.5396
• MDL: MFCD00072164
• CID: 59683
• PubChem ID: 24896706
• Update Time: 2025-07-31

Lovastatin Chemical and Physical Properties

Names and Identifiers

• Lovastatin
• [1s-[1alpha(r*),3alpha,7beta,8beta(2s*,4s*),8abeta]]-2-methylbutanoicacid1,2,
• 4-hydroxy-6-oxo-2h-pyran-2-yl)ethyl)-1-naphthalenylester,(1s-(1-alpha-(r*),3
• 4-hydroxy-6-oxo-2h-pyran-2-yl]ethyl]-1-naphthalenyl(s)-2-methyl-butyrate
• 8-[2-(4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydro-1-naphthale
• Mevinolin
• MEVINOLIN(AS)
• DL-Lactic acid
• LOVALIP
• LOVASTIN
• MEVACOR
• mevlor
• msd803
• Paschol
• Rovacor
• Sivlor
• 6α-Methylcompactin
• Monacolin K
• 1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl 2-methylbutanoate
• 洛伐他汀
• Lovalord
• Mevinacor
• Altoprev
• Nergadan
• Artein
• Altocor
• 6alpha-Methylcompactin
• Hipovastin
• Lovastatine
• Lovasterol
• Lipivas
• Closterol
• Teroltrat
• Tecnolip
• Cholestra
• Rodatin
• Lozutin
• Lipofren
• Lestatin
• Hipolip
• Colevix
• Taucor
• Lipdip
• Belvas
• Lovastatine [French]
• Lovastatinum [Latin]
• Lovastatina [Spanish]
• 6-alpha-Methylcompactin
• Lovastatinum
• Lovastatina
• MSD 803
• MK 803
• 6 alpha-Methylcompactin
• KBio3_002848
• LOVASTATIN [INN]
• NINDS_001032
• UNII-9LHU78OQFD
• NSC779704
• 74133-25-8
• BRD-K09416995-001-06-8
• HMS2096H13
• HMS3676H19
• HMS1923O13
• NCGC00023509-07
• SMR000673570
• Lovastatin [USAN:USP:INN:BAN]
• LOVASTATIN [USP MONOGRAPH]
• LOVASTATIN [WHO-DD]
• Pharmakon1600-01503977
• KS-1082
• Tox21_110888_1
• Lovastatin for peak identification
• Lovastatinum (Latin)
• Lovastatin,(S)
• Prestwick3_000516
• BPBio1_000519
• HY-N0504
• NCGC00023509-10
• Simvastatin impurity, lovastatin-
• (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-8-(2-((4R,6R)-4-hydroxy-2-oxo-2H-pyran-6-yl)ethyl)-3,7-dimethylnaphtyl(S)-2-methylbutyrat
• LOVASTATIN [MI]
• HMS1990O07
• AB00052400_18
• MLS001055358
• BDBM34168
• BRD-K09416995-001-21-7
• NCGC00023509-14
• CHEBI:40303
• Rextat
• A838383
• MK-803
• LOVASTATIN (USP MONOGRAPH)
• Mevacor;Monacolin K;mevinolin;6-alpha-Methylcompactin
• MFCD00072164
• (S)-2-Methylbutyric acid, 8-ester with (4R,6R)-6-(2-((1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2,6-dimethyl-1-naphthyl)ethyl)tetrahydro-4-hydroxy-2H-pyran-2-one
• (S)-2-Methylbutyric acid, 8-ester with (4R,6R)-6-[2-[(1S,2S,6R,8S,8aR)-1,2,6,7,8,8a-hexahydro-8-hydroxy-2,6-dimethyl-1-naphthyl]ethyl]tetrahydro-4-hydroxy-2H-pyran-2-one
• C07074
• NCGC00023509-03
• 6.alpha.-Methylcompactin
• HY-N0504R
• PCZOHLXUXFIOCF-BXMDZJJMSA-N
• NSC-779704
• LOVASTATIN [EP MONOGRAPH]
• CS-0694830
• GTPL2739
• L0214
• BSPBio_001265
• (2S)-(1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl-2-methyl butanoate
• BIDD:PXR0113
• EN300-52515
• LOVASTATIN (EP MONOGRAPH)
• Tox21_201475
• BUTANOIC ACID, 2-METHYL-, 1,2,3,7,8,8A-HEXAHYDRO-3,7-DIMETHYL-8-(2-(TETRAHYDRO-4-HYDROXY-6-OXO-2H-PYRAN-2-YL)ETHYL)-1-NAPHTHALENYL ESTER, (1S-(1.ALPHA.(R*),3.ALPHA.,7.BETA.,8.BETA.(2S*,4S*),8.ALPHA..BETA.))-
• (2S)-2-methylbutanoic acid [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxo-2-oxanyl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] ester
• ACon1_000390
• (2S)-2-Methylbutanoic acid (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester
• BSPBio_000471
• EC 616-212-7
• DB00227
• NCGC00023509-16
• 1S,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• MLS000069585
• 6-Methylcompactin
• s2061
• LOVASTATIN [VANDF]
• Lovastatin (USAN:USP:INN:BAN)
• SCHEMBL3136
• ADVICOR COMPONENT LOVASTATIN
• SR-05000001880-2
• G226
• Spectrum5_001294
• Lovastatin (Mevacor)
• DTXSID5020784
• Mevinolin from Aspergillus sp.
• ACon0_000534
• NC00713
• LOVASTATIN [USP-RS]
• Liposcler
• BSPBio_003346
• HMS3713H13
• NSC-758662
• KBio1_001032
• NSC758662
• (S)-2-Methyl-butyric acid (1S,3R,7S,8S,8aR)-8-[2-((3R,5R)-4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl ester
• SPBio_002392
• 2-Methyl-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl]-1-naphthalenyl ester butanoic acid
• HMS3403O07
• NCGC00023509-05
• NS00000544
• (+)-mevinolin
• (S)-(1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-Hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2-methylbutanoate
• MLS006011867
• NCGC00023509-04
• DivK1c_001032
• 6 Methylcompactin
• CCRIS 8092
• Q417740
• CAS-75330-75-5
• 1,2,6,7,8,8a-Hexahydro-beta,delta-dihydroxy-2,6-dimethyl-8-(2-methyl-1-oxobutyoxy)-1-naphthaleneheptanoic acid delta-lactone
• HMS3412H19
• AC-13961
• [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-Hydroxy-6-oxo-tetrahydropyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] 2-methylbutanoate
• NSC-633781
• butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester, (2S)-
• HMS2093O03
• BRN 3631989
• HMS2236F07
• cid_53232
• Prestwick_819
• Tox21_300268
• LOVASTATIN [ORANGE BOOK]
• AB00052400-17
• BIDD:GT0749
• Butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
• 1cqp
• [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxo-tetrahydropyran-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• Prestwick0_000516
• L-154803
• Mevinolin from Aspergillus sp., >=98% (HPLC)
• Lovastatin- Bio-X
• NCGC00023509-06
• HMS3259F10
• SIMVASTATIN IMPURITY E [EP IMPURITY]
• CCG-39627
• Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha(R*),3alpha,7beta,8beta(2S*,4S*),8abeta))-
• HMS2089M06
• Z754931258
• NCGC00254157-01
• SCHEMBL14227102
• [(1S,3R,7S,8S,8aR)-3,7-dimethyl-8-[2-[(2R,4R)-4-oxidanyl-6-oxidanylidene-oxan-2-yl]ethyl]-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• US9353061, Lovastatina
• AB00052400_19
• 75330-75-5
• Lovastatin (USP/INN)
• Opera_ID_1578
• HMS3039N16
• SIMVASTATIN IMPURITY, LOVASTATIN-(USP IMPURITY)
• Mevinolin (lovastatin)
• Monakolin K
• MK-803; LOVALIP; MEVACOR
• NCGC00023509-08
• CS-1990
• NCGC00023509-09
• Prestwick2_000516
• NCGC00023509-13
• SIMVASTATIN IMPURITY E (EP IMPURITY)
• [(1S,3R,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl] (2S)-2-methylbutanoate
• LOVASTATIN (USP-RS)
• Lovastatin & Primycin
• SBI-0051881.P002
• HMS503O05
• AKOS005267139
• SIMVASTATIN IMPURITY, LOVASTATIN- [USP IMPURITY]
• SR-01000000123-3
• (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• Lovastatin (MK-803)
• LOVASTATIN COMPONENT OF ADVICOR
• (S)-((1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl) 2-methylbutanoate
• Butanoic acid, 2-methyl-, 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-- oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha(R*),3alpha,7beta,8beta(2S*,4S*),8abeta))-
• 2beta,6alpha-Dimethyl-8alpha-(2-methyl-1-oxobutoxy)-mevinic acid lactone
• SR-05000001880
• Butanoic acid, 2-methyl-, (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (2S)-
• D00359
• A838030
• ML-530B
• LOVASTATIN (MART.)
• NCGC00259026-01
• (1S,3R,7S,8S,8aR)-8-{2-[(2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl]ethyl}-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• Mevinolin from Aspergillus sp., powder
• HMS3268C03
• IDI1_001032
• Spectrum3_001873
• CHEMBL503
• Lovastatin [USAN]
• (2S)-2-METHYLBUTANOIC ACID (1S,3R,7S,8S,8AR)-1,2,3,7,8,8A-HEXAHYDRO-3,7-DIMETHYL-8-(2-((2R,4R)-TETRAHYDRO-4-HYDROXY-6-OXO-2H-PYRAN-2-YL)ETHYL)-1-NAPHTHALENYL ESTER
• (1S-(1alpha(R*),3alpha,7beta,8beta(2S*,4S*),8abeta))-2-Methylbutanoic acid 1,2,3,7,8,8a-hexahydro-3,7-dimethyl-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester
• Tox21_110888
• US9115116, lovastatin
• NSC 758662
• NCGC00023509-11
• SMR000058779
• LOVASTATIN [MART.]
• SPECTRUM1503977
• HSDB 6534
• 9LHU78OQFD
• DTXCID50784
• (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (2S)-2-methylbutanoate
• (1S,3R,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-3,7-dimethyl-8-(2-(2R,4R)-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl (S)-2-methyl-butyrate
• BL164644
• NSC633781
• SR-01000000123
• C10AA02
• MEGxm0_000398
• HMS1792O07
• (1S,3R,7S,8S,8aR)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-3,7-dimethyl-1,2,3,7,8,8a-hexahydronaphthalen-1-yl (S)-2-methylbutanoate
• Lovastatin (Standard)
• Mevacor (TN)
• HMS3884B03
• Prestwick1_000516
• SR-05000001880-1
• LOVASTATIN [HSDB]
• HMS1569H13
• MLSMR
• Lovastatin,98%
• BBL024473
• BRD-K09416995-001-39-9
• BRD-K09416995-001-40-7
• ALBB-027272
• STK801953
• BRD-K09416995-001-38-1

• MDL： MFCD00072164
• Inchi： 1S/C24H36O5/c1-5-15(3)24(27)29-21-11-14(2)10-17-7-6-16(4)20(23(17)21)9-8-19-12-18(25)13-22(26)28-19/h6-7,10,14-16,18-21,23,25H,5,8-9,11-13H2,1-4H3/t14-,15-,16-,18+,19+,20-,21-,23-/m0/s1
• InChI Key： PCZOHLXUXFIOCF-BXMDZJJMSA-N
• SMILES： O(C([C@@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])[H])=O)[C@@]1([H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])=C2C([H])=C([H])[C@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])C([H])([H])[C@]3([H])C([H])([H])[C@]([H])(C([H])([H])C(=O)O3)O[H])[C@@]12[H]

Computed Properties

• Exact Mass: 404.25600
• Monoisotopic Mass: 404.25627424 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 404.5
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.3
• Topological Polar Surface Area: 72.8

Experimental Properties

• Color/Form: Powder
• Density: 1.1200
• Melting Point: 179°C(lit.)
• Boiling Point: 559.198℃/760mmHg
• Flash Point: 185.3℃
• Refractive Index: 320 ° (C=0.5, CH3CN)
• Solubility: ethanol: soluble9.80-10.20mg/mL, clear, colorless to faintly yellow
• Water Partition Coefficient: 0.0004 mg/mL at 25 ºC
• PSA: 72.83000
• LogP: 4.19550
• Vapor Pressure: 2.22X10-12 mm Hg at 25 °C (est)
• Merck: 5586
• Specific Rotation: D25 +323° (c = 0.5 g in 100 ml acetonitrile)
• Solubility: Insoluble in water.

Lovastatin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264; P270; P301+P312; P330; P501
• Hazardous Material transportation number：3077
• WGK Germany：3
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S22-S24/25
• RTECS：EK7907000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：9
• Safety Term：9
• Packing Group：III
• Risk Phrases：R36/37/38
• HazardClass：9
• PackingGroup：III
• Toxicity：LD50 orally in mice: >1000 mg/kg (Endo)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones
• Diterpenoids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Lovastatin

Lovastatin (CAS No. 75330-75-5): A Comprehensive Guide to Its Properties, Applications, and Market Trends

Lovastatin, with the CAS number 75330-75-5, is a naturally occurring statin derived from the fungus Aspergillus terreus. It is widely recognized for its role in cholesterol management and has been a cornerstone in the treatment of hypercholesterolemia since its FDA approval in 1987. This compound belongs to the HMG-CoA reductase inhibitor class, which works by blocking the enzyme responsible for cholesterol production in the liver. The growing prevalence of cardiovascular diseases has made Lovastatin a subject of significant interest in both medical and pharmaceutical research.

The chemical structure of Lovastatin includes a hexahydronaphthalene ring and a lactone moiety, which undergoes hydrolysis in the body to form the active beta-hydroxy acid. This active form competitively inhibits HMG-CoA reductase, leading to a reduction in LDL cholesterol levels. Studies have shown that Lovastatin can lower LDL cholesterol by up to 40%, making it a highly effective option for patients with dyslipidemia. Additionally, its ability to modestly increase HDL cholesterol and reduce triglycerides further enhances its therapeutic profile.

Beyond its primary use in cholesterol management, Lovastatin has been investigated for its potential benefits in other health conditions. Recent research highlights its anti-inflammatory and anti-oxidative properties, which may contribute to its protective effects against atherosclerosis. Some studies also suggest a role for Lovastatin in cancer prevention, particularly in reducing the risk of prostate cancer and colorectal cancer. These emerging applications have sparked renewed interest in this well-established drug.

The global market for Lovastatin continues to expand, driven by the rising incidence of cardiovascular diseases and the increasing demand for generic statins. According to market reports, the statin market is projected to grow at a CAGR of 2.5% from 2023 to 2030, with Lovastatin maintaining a significant share due to its cost-effectiveness and proven efficacy. Pharmaceutical companies are focusing on developing novel formulations of Lovastatin, such as extended-release tablets and combination therapies, to enhance patient compliance and therapeutic outcomes.

One of the most frequently asked questions about Lovastatin is its side effects and safety profile. Common adverse effects include muscle pain, digestive issues, and, in rare cases, liver enzyme abnormalities. However, these side effects are generally mild and manageable. Patients are advised to consult their healthcare providers before starting Lovastatin therapy, especially if they have pre-existing liver conditions or are taking other medications that may interact with statins.

Another hot topic in the context of Lovastatin is its comparison with other statins like Atorvastatin and Simvastatin. While Lovastatin is less potent than some newer statins, its natural origin and lower cost make it a preferred choice for many patients. Additionally, the availability of Lovastatin in both prescription and over-the-counter forms in some countries adds to its accessibility and popularity.

In conclusion, Lovastatin (CAS No. 75330-75-5) remains a vital tool in the fight against high cholesterol and cardiovascular diseases. Its well-documented efficacy, coupled with ongoing research into its broader applications, ensures its continued relevance in modern medicine. As the pharmaceutical industry evolves, Lovastatin is likely to remain a key player in the statin market, offering affordable and effective solutions for patients worldwide.